Cas no 1263376-85-7 (3-Bromo-2-chloro-5-methoxyaniline)

• Product Name: 3-Bromo-2-chloro-5-methoxyaniline
• CAS No: 1263376-85-7
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• MDL: MFCD18379739
• CID: 4584152
• PubChem ID: 51000082
• Update Time: 2025-10-28

3-Bromo-2-chloro-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-CHLORO-5-METHOXYANILINE
• 3-Bromo-2-chloro-5-methoxy-phenylamine
• Benzenamine, 3-bromo-2-chloro-5-methoxy-
• 3-Bromo-2-chloro-5-methoxybenzenamine
• 1263376-85-7
• (3-bromo-2-chloro-5-methoxyphenyl)amine
• DB-204236
• AKOS025132038
• SCHEMBL18395150
• DTXSID501273968
• 3-Bromo-2-chloro-5-methoxyaniline

• MDL： MFCD18379739
• Inchi： 1S/C7H7BrClNO/c1-11-4-2-5(8)7(9)6(10)3-4/h2-3H,10H2,1H3
• InChI Key： ATWFKIVOVAGKAH-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=CC(Br)=C1Cl

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Bromo-2-chloro-5-methoxyaniline

Professional Introduction to 3-Bromo-2-chloro-5-methoxyaniline (CAS No. 1263376-85-7)

3-Bromo-2-chloro-5-methoxyaniline, identified by its Chemical Abstracts Service (CAS) number 1263376-85-7, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, featuring a bromine atom at the 3-position, a chlorine atom at the 2-position, and a methoxy group at the 5-position of an aniline backbone, exhibits unique reactivity that makes it valuable for constructing more complex molecules.

The structural features of 3-Bromo-2-chloro-5-methoxyaniline contribute to its versatility in organic synthesis. The presence of both halogen substituents enhances its capability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery. Additionally, the methoxy group introduces electron-donating properties, influencing the electronic behavior of the aromatic ring and enabling selective functionalization.

In recent years, 3-Bromo-2-chloro-5-methoxyaniline has garnered attention in medicinal chemistry due to its role as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anticancer properties. The bromine and chlorine atoms serve as handles for further modifications, allowing chemists to tailor the molecule’s pharmacophore for specific biological targets.

One notable application of 3-Bromo-2-chloro-5-methoxyaniline is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to undergo cross-coupling reactions enables the construction of heterocyclic scaffolds that mimic natural product structures known for their bioactivity. Such derivatives have shown promise in preclinical studies, highlighting the importance of 3-Bromo-2-chloro-5-methoxyaniline as a building block.

The agrochemical industry also benefits from 3-Bromo-2-chloro-5-methoxyaniline, where it is employed in creating novel pesticides and herbicides. Its structural motifs are often incorporated into molecules designed to interact with biological pathways in pests, offering improved efficacy and environmental safety. The compound’s reactivity allows for the introduction of diverse functional groups, enabling fine-tuning of its biological activity.

From a synthetic chemistry perspective, 3-Bromo-2-chloro-5-methoxyaniline exemplifies the importance of halogenated aromatic compounds in modern drug discovery. The interplay between electronic effects and steric hindrance imposed by substituents like bromine and chlorine dictates its reactivity patterns. This knowledge is leveraged to design synthetic routes that maximize yield and minimize side reactions, ensuring efficient production scales.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-2-chloro-5-methoxyaniline by enabling virtual screening of potential derivatives. Machine learning models can predict binding affinities and metabolic stability, guiding experimental efforts toward high-value candidates. This synergy between experimental synthesis and computational prediction accelerates the drug development pipeline.

The safety profile of 3-Bromo-2-chloro-5-methoxyaniline is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling protocols must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through engineering controls or personal protective equipment.

Future research directions may explore greener synthetic methods for producing 3-Bromo-2-chloro-5-methoxyaniline, aligning with global sustainability goals. Catalytic processes that reduce reliance on harsh reagents or improve atom economy could enhance its industrial relevance. Additionally, investigating its role in biocatalysis may open new avenues for biologically inspired synthetic strategies.

In conclusion,3-Bromo-2-chloro-5-methoxyaniline (CAS No. 1263376-85-7) remains a cornerstone in synthetic organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features continue to inspire innovative research, driving advancements that address pressing societal needs through chemical innovation.